molecular formula C9H8FN B8667178 2-(2-Fluorophenyl)propanenitrile

2-(2-Fluorophenyl)propanenitrile

Cat. No.: B8667178
M. Wt: 149.16 g/mol
InChI Key: XIKDFPBWNXGBFT-UHFFFAOYSA-N
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Description

2-(2-Fluorophenyl)propanenitrile is a useful research compound. Its molecular formula is C9H8FN and its molecular weight is 149.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8FN

Molecular Weight

149.16 g/mol

IUPAC Name

2-(2-fluorophenyl)propanenitrile

InChI

InChI=1S/C9H8FN/c1-7(6-11)8-4-2-3-5-9(8)10/h2-5,7H,1H3

InChI Key

XIKDFPBWNXGBFT-UHFFFAOYSA-N

Canonical SMILES

CC(C#N)C1=CC=CC=C1F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 300 ml of dimethyl sulfoxide was dissolved 35 g of sodium cyanide by heating at 90° C., and 45 g of 2-fluoro-α-methylbenzyl chloride was added. The mixture was stirred at 90° C. for 4 hours, and then cooled. Ice-water was added and the mixture was extracted with n-hexane. The n-hexane layer was washed with water and dried over anhydrous magnesium sulfate and the solvent was evaporated off. The residue obtained was purified by distillation under reduced pressure to afford 36 g of 2-fluoro-α-methylbenzyl cyanide, b.p.0.5 55° C.
Quantity
45 g
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35 g
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300 mL
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